Cas no 2098129-80-5 (1-Cyclopropylpyrrolidin-3-ol hydrochloride)

• Product Name: 1-Cyclopropylpyrrolidin-3-ol hydrochloride
• CAS No: 2098129-80-5
• MF: C₇H₁₄ClNO
• MW: 163.645161151886
• CID: 5725977
• PubChem ID: 121209142
• Update Time: 2025-09-21

1-Cyclopropylpyrrolidin-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2098129-80-5
• AKOS026748233
• starbld0047316
• 1-cyclopropylpyrrolidin-3-ol;hydrochloride
• F2167-4382
• 1-cyclopropylpyrrolidin-3-ol hydrochloride
• 1-Cyclopropylpyrrolidin-3-ol hydrochloride

• Inchi： 1S/C7H13NO.ClH/c9-7-3-4-8(5-7)6-1-2-6;/h6-7,9H,1-5H2;1H
• InChI Key： SSLVSAJYIWHING-UHFFFAOYSA-N
• SMILES： Cl.OC1CCN(C1)C1CC1

Computed Properties

• Exact Mass: 163.0763918g/mol
• Monoisotopic Mass: 163.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5Ų

Additional information on 1-Cyclopropylpyrrolidin-3-ol hydrochloride

Introduction to 1-Cyclopropylpyrrolidin-3-ol hydrochloride (CAS No. 2098129-80-5)

1-Cyclopropylpyrrolidin-3-ol hydrochloride, identified by the chemical abstracts service number (CAS No.) 2098129-80-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolidine class of heterocyclic structures, which are widely recognized for their diverse biological activities and pharmacological potential. The presence of a cyclopropyl group and a hydroxyl moiety at the 3-position of the pyrrolidine ring imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The hydrochloride salt form of 1-Cyclopropylpyrrolidin-3-ol enhances its solubility in aqueous solutions, which is a critical factor for formulation development in pharmaceutical applications. This solubility advantage allows for more efficient delivery systems and improved bioavailability, which are essential considerations in the design of new therapeutic agents.

In recent years, there has been growing interest in pyrrolidine derivatives due to their potential as intermediates in the synthesis of bioactive molecules. The structural motif of 1-Cyclopropylpyrrolidin-3-ol hydrochloride has been explored in various research studies, particularly in the context of developing novel compounds with therapeutic effects. For instance, studies have highlighted its role as a precursor in the synthesis of kinase inhibitors, which are crucial in targeting various forms of cancer and inflammatory diseases.

One of the most compelling aspects of 1-Cyclopropylpyrrolidin-3-ol hydrochloride is its versatility in medicinal chemistry. Researchers have leveraged its scaffold to develop compounds that interact with a wide range of biological targets. Notably, modifications to the cyclopropyl group and the hydroxyl substituent have led to derivatives with enhanced binding affinity and selectivity. This has been particularly relevant in the development of small-molecule drugs designed to modulate enzyme activity and receptor interactions.

The pharmacological profile of 1-Cyclopropylpyrrolidin-3-ol hydrochloride has been investigated through both computational modeling and experimental studies. Computational approaches, such as molecular docking and quantum mechanical calculations, have provided insights into how this compound interacts with biological targets at the molecular level. These studies have revealed that the cyclopropyl group plays a critical role in stabilizing interactions with protein receptors, while the hydroxyl moiety contributes to hydrogen bonding networks that enhance binding affinity.

Experimental validation of these computational findings has involved x-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These techniques have confirmed the structural integrity of 1-Cyclopropylpyrrolidin-3-ol hydrochloride and its derivatives, providing a solid foundation for further pharmacological exploration. Additionally, cell-based assays have been employed to assess the biological activity of this compound, demonstrating its potential as an anti-inflammatory agent and a modulator of metabolic pathways.

The therapeutic potential of 1-Cyclopropylpyrrolidin-3-ol hydrochloride has not gone unnoticed by pharmaceutical companies. Several academic institutions and biotechnology firms have initiated programs to explore its applications in drug development. One notable area of interest is its use as an intermediate in the synthesis of antiviral agents. The unique structural features of this compound make it an attractive candidate for designing molecules that can inhibit viral replication by targeting essential enzymes or proteins.

Another promising application lies in its potential as a treatment for neurological disorders. Pyrrolidine derivatives have shown promise in preclinical studies as modulators of neurotransmitter systems, particularly those involved in conditions such as depression and anxiety. The ability of 1-Cyclopropylpyrrolidin-3-ol hydrochloride to interact with these systems has prompted researchers to investigate its efficacy in animal models and human trials.

The synthesis of 1-Cyclopropylpyrrolidin-3-ol hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the cyclopropyl and hydroxyl moieties. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for research purposes.

In conclusion, 1-Cyclopropylpyrrolidin-3-ol hydrochloride (CAS No. 2098129-80-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its demonstrated biological activity, make it a valuable compound for drug discovery and development. As research continues to uncover new applications for this molecule, it is likely that 1-Cyclopropylpyrrolidin-3-ol hydrochloride will play an increasingly important role in addressing some of today's most pressing medical challenges.